Cas no 1934402-11-5 (4-methylpiperidine-3-sulfonamide)

• Product Name: 4-methylpiperidine-3-sulfonamide
• CAS No: 1934402-11-5
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 5246276
• Update Time: 2025-06-30

4-methylpiperidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinesulfonamide, 4-methyl-
• 4-methylpiperidine-3-sulfonamide

• Inchi： 1S/C6H14N2O2S/c1-5-2-3-8-4-6(5)11(7,9)10/h5-6,8H,2-4H2,1H3,(H2,7,9,10)
• InChI Key： OFILQVFGZMBVJH-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(S(N)(=O)=O)C1

Additional information on 4-methylpiperidine-3-sulfonamide

Research Briefing on 1934402-11-5 and 4-methylpiperidine-3-sulfonamide in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules such as 1934402-11-5 and 4-methylpiperidine-3-sulfonamide. These compounds have garnered attention due to their potential therapeutic applications and unique chemical properties. This briefing synthesizes the latest findings on these molecules, focusing on their synthesis, biological activity, and implications for drug development.

The compound 1934402-11-5, a relatively novel entity in the pharmaceutical landscape, has been investigated for its role as a kinase inhibitor. Preliminary studies suggest its efficacy in targeting specific signaling pathways implicated in cancer and inflammatory diseases. Meanwhile, 4-methylpiperidine-3-sulfonamide, a sulfonamide derivative, has shown promise as a modulator of enzymatic activity, particularly in the context of neurodegenerative disorders. Its structural features, including the piperidine ring and sulfonamide group, contribute to its pharmacokinetic profile and binding affinity.

Recent research efforts have employed computational modeling and high-throughput screening to elucidate the interactions of these compounds with biological targets. For instance, molecular docking studies of 1934402-11-5 revealed its binding mode within the ATP-binding pocket of certain kinases, providing a rationale for its inhibitory effects. Similarly, 4-methylpiperidine-3-sulfonamide has been evaluated in vitro for its ability to cross the blood-brain barrier, a critical factor for its potential use in treating central nervous system disorders.

In addition to their mechanistic insights, these compounds have been explored for their synthetic accessibility. Recent publications describe optimized routes for the preparation of 1934402-11-5, emphasizing yield improvements and scalability. The synthesis of 4-methylpiperidine-3-sulfonamide has also been refined, with a focus on minimizing side reactions and enhancing purity. These advancements are crucial for facilitating further preclinical and clinical studies.

The therapeutic potential of these molecules is further supported by in vivo studies. Animal models treated with 1934402-11-5 exhibited reduced tumor growth and metastasis, underscoring its anticancer properties. On the other hand, 4-methylpiperidine-3-sulfonamide demonstrated neuroprotective effects in models of Alzheimer's disease, suggesting its utility in addressing protein aggregation and oxidative stress. These findings pave the way for translational research and potential clinical trials.

Despite these promising results, challenges remain in the development of these compounds. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to refine the chemical scaffolds and improve selectivity. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance these molecules toward clinical applications.

In conclusion, 1934402-11-5 and 4-methylpiperidine-3-sulfonamide represent exciting avenues for drug discovery. Their unique mechanisms of action and therapeutic potential highlight the importance of continued research in this area. This briefing underscores the need for interdisciplinary approaches to fully exploit their benefits and address existing limitations.